Cas no 851048-54-9 (4-(5-Cyanopyridin-3-yl)benzoic acid)
851048-54-9 structure
Product Name:4-(5-Cyanopyridin-3-yl)benzoic acid
CAS No:851048-54-9
MF:C13H8N2O2
MW:224.214822769165
CID:990012
PubChem ID:53426318
Update Time:2025-04-20
4-(5-Cyanopyridin-3-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-Cyanopyridin-3-yl)benzoic acid
- 4-(5-CYANO(PYRIDIN-3-YL))BENZOIC ACID
- 4-(6-cyano-3-pyridinyl)benzoic acid
- 851048-54-9
- DTXSID10699181
- AKOS017549014
-
- Inchi: 1S/C13H8N2O2/c14-6-9-5-12(8-15-7-9)10-1-3-11(4-2-10)13(16)17/h1-5,7-8H,(H,16,17)
- InChI Key: JGQXKDARYHQRTK-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1C=NC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 224.05900
- Monoisotopic Mass: 224.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 74Ų
Experimental Properties
- PSA: 73.98000
- LogP: 2.31848
4-(5-Cyanopyridin-3-yl)benzoic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
851048-54-9 (4-(5-Cyanopyridin-3-yl)benzoic acid) Related Products
- 4385-75-5(4-(3'-Pyridyl)benzoic Acid)
- 845885-80-5(5-(4-Cyanophenyl)nicotinic acid)
- 4385-77-7(3-(Pyridin-3-yl)benzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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